3-{[2-(1H-indol-3-yl)ethyl]amino}-1-(naphthalen-1-yl)pyrrolidine-2,5-dione

• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 3-[2-(1H-indol-3-yl)ethylamino]-1-naphthalen-1-ylpyrrolidine-2,5-dione
• InChI: InChI=1S/C24H21N3O2/c28-23-14-21(25-13-12-17-15-26-20-10-4-3-8-18(17)20)24(29)27(23)22-11-5-7-16-6-1-2-9-19(16)22/h1-11,15,21,25-26H,12-14H2
• InChI Key: FHHNFGWYSWRMHJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=CC3=CC=CC=C32)NCCC4=CNC5=CC=CC=C54

Description

3-{[2-(1H-Indol-3-yl)ethyl]amino}-1-(naphthalen-1-yl)pyrrolidine-2,5-dione is a synthetic pyrrolidine-2,5-dione derivative characterized by a naphthalen-1-yl substituent at the 1-position and a [2-(1H-indol-3-yl)ethyl]amino group at the 3-position. This compound belongs to a class of multi-target ligands designed to interact with serotonin receptors (e.g., 5-HT1A) and the serotonin transporter (SERT), making it a candidate for antidepressant drug development . Its synthesis typically involves alkylation or coupling reactions of pyrrolidine-2,5-dione precursors with indole-containing moieties, as described in analogous protocols .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[2-(1H-indol-3-yl)ethyl]amino}-1-(naphthalen-1-yl)pyrrolidine-2,5-dione typically involves multi-step organic reactionsThe reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors, automated synthesis systems, and advanced purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

3-{[2-(1H-indol-3-yl)ethyl]amino}-1-(naphthalen-1-yl)pyrrolidine-2,5-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups within the compound, leading to the formation of new products.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions may vary, but they often involve controlled temperatures, specific solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while reduction can produce various reduced forms of the compound .

Scientific Research Applications

Biological Activities

Research indicates that compounds similar to 3-{[2-(1H-indol-3-yl)ethyl]amino}-1-(naphthalen-1-yl)pyrrolidine-2,5-dione exhibit a range of biological activities:

• Anticancer Activity : Compounds containing indole and pyrrolidine structures have been studied for their ability to inhibit cancer cell proliferation. The mechanism often involves interference with cellular signaling pathways and apoptosis induction.
• Antimicrobial Properties : The naphthalene moiety contributes to antimicrobial activity against various pathogens, making it a candidate for developing new antibiotics.
• Anti-inflammatory Effects : Similar compounds have shown promise in reducing inflammation in various models, potentially useful in treating conditions like arthritis.

Case Study 1: Anticancer Research

A study demonstrated that derivatives of pyrrolidine compounds exhibit selective cytotoxicity against cancer cell lines. The compound's ability to induce apoptosis was linked to its interaction with specific cellular receptors involved in survival signaling pathways.

Case Study 2: Antimicrobial Evaluation

In vitro studies showed that compounds similar to 3-{[2-(1H-indol-3-yl)ethyl]amino}-1-(naphthalen-1-yl)pyrrolidine-2,5-dione effectively inhibited the growth of Gram-positive and Gram-negative bacteria. The mechanism was attributed to disruption of bacterial cell membranes.

Comparative Analysis with Related Compounds

Compound Name	Structure Features	Biological Activity
1-Methyl-pyrrolidine-2,4-dione	Pyrrolidine core with methyl substitution	Anticancer activity
Indole-3-carboxylic acid	Indole core with carboxylic acid	Immunomodulatory effects
Naphthalene derivatives	Naphthalene rings with various substituents	Antimicrobial properties

Mechanism of Action

The mechanism of action of 3-{[2-(1H-indol-3-yl)ethyl]amino}-1-(naphthalen-1-yl)pyrrolidine-2,5-dione involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Naphthalen-1-yl vs. Arylpiperazine/Azaindole Substituents

The naphthalen-1-yl group at the 1-position distinguishes the target compound from analogues bearing arylpiperazine or azaindole moieties. Naphthalene’s planar, lipophilic structure may enhance blood-brain barrier permeability compared to bulkier arylpiperazine groups, though this could reduce selectivity for 5-HT1A over off-target receptors like D2 . In contrast, 7-azaindole derivatives exhibit stronger SERT inhibition, suggesting that heterocyclic substituents optimize transporter binding .

Indol-3-ylethylamino vs. Piperidinyl/Alkyl Chains

This contrasts with rigid piperidinyl derivatives (e.g., 6a–b), which show stereoisomerism and complex NMR spectra due to restricted rotation . Flexible alkyl chains in azaindole derivatives (e.g., compounds 4–12) improve SERT inhibition but may reduce receptor affinity .

Receptor Binding and Selectivity

While direct binding data for the target compound are unavailable, structurally similar derivatives highlight trends:

• 5-HT1A Affinity : Arylpiperazine and azaindole derivatives achieve sub-100 nM Ki values, whereas alkyl chains or methylphenyl groups reduce potency .
• SERT Inhibition : Azaindole derivatives (IC50 ~100–200 nM) outperform arylpiperazine analogues (IC50 > 500 nM), indicating that electron-rich heterocycles enhance transporter interaction .
• D2 Receptor Cross-Reactivity : Arylpiperazine substituents increase D2 binding (Ki ~100 nM), whereas naphthalene’s hydrophobicity may mitigate this .

Biological Activity

The compound 3-{[2-(1H-indol-3-yl)ethyl]amino}-1-(naphthalen-1-yl)pyrrolidine-2,5-dione is a derivative of pyrrolidine-2,5-dione that has garnered attention for its potential biological activities, particularly in the realms of oncology and neuropharmacology. This article aims to explore the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C₁₈H₁₈N₂O₂
• IUPAC Name : 3-{[2-(1H-indol-3-yl)ethyl]amino}-1-(naphthalen-1-yl)pyrrolidine-2,5-dione

This compound features an indole moiety, which is known for its diverse biological activities, and a naphthalene group that may enhance its pharmacological properties.

Anticancer Activity

Research indicates that derivatives of pyrrolidine-2,5-dione, including this compound, act as inhibitors of indoleamine 2,3-dioxygenase 1 (IDO1) . IDO1 plays a crucial role in the catabolism of tryptophan along the kynurenine pathway, which is often exploited by tumors to evade immune detection. By inhibiting IDO1, these compounds can potentially enhance antitumor immunity and are being explored as therapeutic agents in cancer treatment .

Case Study: Inhibition of IDO1

A study demonstrated that certain pyrrolidine derivatives exhibited significant inhibition of IDO1 activity. The inhibition of this enzyme leads to increased levels of tryptophan and decreased production of kynurenines, which may improve T-cell responses against tumors .

Neuropharmacological Effects

The compound also shows promise in neuropharmacology. It has been evaluated for its affinity towards various serotonin receptors (5-HT receptors), particularly 5-HT1A and 5-HT2A. Compounds with high affinity for these receptors are often investigated for their antidepressant properties.

Research Findings on Serotonin Receptors

In a study assessing a series of indole derivatives, it was found that several compounds exhibited high affinities for 5-HT1A receptors (e.g., Ki values around 2.3 nM). These compounds also demonstrated serotonin reuptake inhibition, suggesting their potential as multitarget antidepressants .

Antimicrobial Activity

Emerging research has also indicated antimicrobial properties associated with related structures. For instance, some derivatives have shown efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and other resistant strains .

Table: Summary of Biological Activities

Activity Type	Mechanism/Target	Reference
Anticancer	IDO1 Inhibition
Neuropharmacological	5-HT Receptor Affinity
Antimicrobial	Activity against MRSA